Cas no 2092695-82-2 (Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate
• CAS No: 2092695-82-2
• MF: C₆H₅BrFNO₂
• MW: 222.0118
• CID: 4756698
• Update Time: 2026-02-26

Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate
• A937199

• Inchi： 1S/C6H5BrFNO2/c1-11-6(10)3-2-9-5(7)4(3)8/h2,9H,1H3
• InChI Key： AFKBATROQAXGPC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OC([H])([H])[H])=C([H])N1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.761±0.06 g/cm3(Predicted)
• Boiling Point: 348.1±42.0 °C(Predicted)
• pka: 12.98±0.50(Predicted)